An In-depth Technical Guide to (2-[Cyano(methyl)amino]ethyl)dimethylamine (CAS Number 1566096-14-7): A Predictive Analysis
An In-depth Technical Guide to (2-[Cyano(methyl)amino]ethyl)dimethylamine (CAS Number 1566096-14-7): A Predictive Analysis
Disclaimer: The compound (2-[Cyano(methyl)amino]ethyl)dimethylamine with CAS number 1566096-14-7 is not extensively documented in publicly available scientific literature. This guide, therefore, presents a predictive analysis of its properties, potential synthesis, and applications based on a thorough examination of its constituent chemical motifs and structurally related compounds. All information presented herein should be considered theoretical and requires experimental validation.
Introduction
(2-[Cyano(methyl)amino]ethyl)dimethylamine is a small organic molecule featuring two key functional groups: a terminal dimethylamine and a central cyano(methyl)amino moiety. The presence of the dimethylaminoethyl scaffold is of particular interest, as it is a well-established pharmacophore in a multitude of FDA-approved drugs, suggesting potential bioactivity.[1] This guide aims to provide researchers, scientists, and drug development professionals with a comprehensive theoretical framework for this compound, covering its predicted physicochemical properties, plausible synthetic routes, potential applications, and anticipated safety considerations.
Caption: Chemical structure of (2-[Cyano(methyl)amino]ethyl)dimethylamine.
Part 1: Predicted Physicochemical Properties
The physicochemical properties of (2-[Cyano(methyl)amino]ethyl)dimethylamine can be inferred from an analysis of structurally similar amines and cyano compounds. The presence of two tertiary amine groups is likely to render the molecule basic and confer a degree of water solubility. The cyano group may contribute to its polarity.
| Property | Predicted Value | Rationale based on Structurally Similar Compounds |
| Molecular Formula | C7H16N4 | Based on the chemical structure. |
| Molecular Weight | 156.23 g/mol | Calculated from the molecular formula. |
| Appearance | Colorless to pale yellow liquid | Similar small amines are liquids at room temperature.[2] |
| Boiling Point | ~180-220 °C | Compounds of similar molecular weight with amine functionalities have boiling points in this range. For example, 2-((2-(Dimethylamino)ethyl)(methyl)amino)ethanol has a boiling point of 207 °C. |
| Density | ~0.9 g/mL | Based on the density of similar amines like 2-((2-(Dimethylamino)ethyl)(methyl)amino)ethanol (0.904 g/mL). |
| Solubility | Soluble in water and organic solvents | The amine groups would allow for hydrogen bonding with water, and the alkyl chain would provide solubility in organic solvents.[3] |
Part 2: Plausible Synthesis and Characterization
While a specific synthetic route for this compound is not published, a plausible pathway can be designed based on established organic chemistry principles and published syntheses of related molecules. A potential two-step synthesis is proposed below.
Proposed Synthetic Workflow
Caption: Proposed two-step synthesis of (2-[Cyano(methyl)amino]ethyl)dimethylamine.
Experimental Protocol (Hypothetical)
Step 1: Synthesis of N-(2-(dimethylamino)ethyl)-N-methyl-amine
-
To a solution of N,N,N'-trimethylethylenediamine in a suitable aprotic solvent (e.g., dichloromethane), add one equivalent of a suitable halogenating agent (e.g., tert-butyl hypochlorite) dropwise at 0°C.
-
Allow the reaction to warm to room temperature and stir for 12-18 hours.
-
Monitor the reaction progress by thin-layer chromatography (TLC).
-
Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.
-
Extract the aqueous layer with dichloromethane.
-
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude intermediate.
Step 2: Synthesis of (2-[Cyano(methyl)amino]ethyl)dimethylamine
-
Dissolve the crude intermediate from Step 1 in a polar aprotic solvent (e.g., acetonitrile).
-
Add one equivalent of cyanogen bromide to the solution at room temperature.
-
Stir the reaction mixture for 24-48 hours.
-
Monitor the reaction by TLC or gas chromatography-mass spectrometry (GC-MS).
-
Upon completion, remove the solvent under reduced pressure.
-
Purify the crude product by column chromatography on silica gel to obtain the final compound.
Characterization
The structure of the synthesized compound would be confirmed using standard analytical techniques:
-
¹H and ¹³C NMR Spectroscopy: To elucidate the carbon-hydrogen framework.
-
Infrared (IR) Spectroscopy: To identify the characteristic C≡N stretch of the cyano group.
-
Mass Spectrometry (MS): To confirm the molecular weight.
Part 3: Potential Applications and Mechanism of Action
The dimethylaminoethyl moiety is a key structural feature in many biologically active molecules, suggesting that (2-[Cyano(methyl)amino]ethyl)dimethylamine could have interesting pharmacological properties.
The Dimethylamine Pharmacophore
The dimethylamine group is present in a wide range of FDA-approved drugs, including antihistamines (e.g., Pheniramine), antidepressants (e.g., Desvenlafaxine), and antipsychotics (e.g., Triflupromazine).[1] This functional group can participate in hydrogen bonding and ionic interactions with biological targets, influencing the drug's pharmacokinetic and pharmacodynamic properties.[1][4]
Hypothetical Mechanism of Action: A Potassium Channel Opener
Compounds containing a cyanoamidine group have been investigated as potent vasodilators that act as potassium channel openers.[5] Given the structural similarities, it is plausible that (2-[Cyano(methyl)amino]ethyl)dimethylamine could exhibit similar activity.
Caption: Hypothetical signaling pathway for vasodilation.
In this proposed mechanism, the compound would bind to and open ATP-sensitive potassium channels in vascular smooth muscle cells. This would lead to an efflux of potassium ions, causing hyperpolarization of the cell membrane. The hyperpolarization would, in turn, lead to the closure of voltage-gated calcium channels, reducing intracellular calcium concentration and resulting in smooth muscle relaxation and vasodilation.
Part 4: Predicted Safety and Handling
The safety and handling precautions for (2-[Cyano(methyl)amino]ethyl)dimethylamine can be extrapolated from the Safety Data Sheets (SDS) of structurally related amines.
| Hazard Category | Predicted Hazard | Recommended Precautions |
| Acute Toxicity | Harmful if swallowed. Toxic in contact with skin. | Do not eat, drink, or smoke when using this product. Wash skin thoroughly after handling. Wear protective gloves and clothing. |
| Skin Corrosion/Irritation | Causes severe skin burns and eye damage. | Wear protective gloves, clothing, eye protection, and face protection.[6] |
| Inhalation | May cause respiratory irritation. | Use only outdoors or in a well-ventilated area. Avoid breathing vapors. |
| Flammability | Combustible liquid. | Keep away from heat, sparks, open flames, and hot surfaces. No smoking. |
First Aid Measures:
-
If inhaled: Move person to fresh air. Call a physician.
-
In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. Call a physician immediately.
-
In case of eye contact: Rinse out with plenty of water. Immediately call an ophthalmologist.
-
If swallowed: Make victim drink water (two glasses at most), avoid vomiting (risk of perforation). Call a physician immediately.
Conclusion
While (2-[Cyano(methyl)amino]ethyl)dimethylamine (CAS 1566096-14-7) remains an uncharacterized compound in the public domain, a detailed predictive analysis based on its chemical structure and related compounds provides valuable insights for researchers. The presence of the dimethylaminoethyl pharmacophore suggests potential for biological activity, possibly as a modulator of ion channels or other biological targets. The proposed synthetic route offers a starting point for its chemical synthesis and further investigation. It is imperative that any experimental work with this compound be conducted with strict adherence to safety protocols, as extrapolated from structurally similar hazardous materials. This theoretical guide serves as a foundational document to inspire and inform future research into this and other novel chemical entities.
References
- Sigma-Aldrich. (2025, October 8). Safety Data Sheet for Bis(2-dimethylaminoethyl)(methyl)amine.
- ThermoFisher Scientific. (2010, November 10).
- Fisher Scientific. (2010, November 24). Safety Data Sheet for 1,1,4,7,7-Pentamethyldiethylenetriamine.
- Sigma-Aldrich. (2025, October 7). Safety Data Sheet for Tris[2-(dimethylamino)ethyl]amine.
- TCI Chemicals. (2018, October 3). Safety Data Sheet for Tris[2-(dimethylamino)ethyl]amine.
- Synthesis of 2-(N,N-dimethylamino)
- American Elements. (n.d.). (2-cyanoethyl)(dimethylsulfamoyl)methylamine.
- PubChem. (n.d.). (2-(2-Aminoethoxy)ethyl)dimethylamine.
- American Elements. (n.d.). (2-{[2-(dimethylamino)ethyl]amino}ethyl)dimethylamine.
- PubChem. (n.d.). Ethyl 2-[cyano(methyl)
- Reddy Arava, V., et al. (2010). New reagents from “N, N - Dimethyl amino methoxy methylenium methyl sulphate” - Synthesis of 3 - Der Pharma Chemica. Der Pharma Chemica, 2(3), 178-186.
-
Benchchem. (n.d.). (3-{amino}propyl)(methyl)amine.
- Royal Society of Chemistry. (2024, September 2). FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years.
- PubChem. (n.d.). 2-((2-(Dimethylamino)ethyl)(methyl)amino)ethanol.
- Alkyl Amines Chemicals Limited. (n.d.). Dimethylamine (DMA).
- Pharmaffiliates. (n.d.).
- PubChem. (n.d.). N-(2-(Dimethylamino)ethyl)-N'-(2-((2-(dimethylamino)ethyl)methylamino)ethyl)-N,N'-dimethylethylenediamine.
- USBio. (n.d.). 4-Dodecylbenzenesulfonic acid.
- Song, B., et al. (2005). Syntheses and bioactivities of ethyl 2- cyano-3-substituted amino-3-(N-2-fluorophenylethylainino) acrylates.
- PubMed. (1995). Cyanoamidines. II. Synthesis and pharmacological activity of N-arylalkyl-N'-cyano-3-pyridinecarboxamidines. Chemical & Pharmaceutical Bulletin, 43(5), 805-817.
- Google Patents. (2013, November 20). Method for synthesizing 2-aminoethyl(ethyl)amine.
- Fisher Scientific. (n.d.). CAS RN 85536-14-7.
- Organic Syntheses. (n.d.). Ethylamine, N-methyl-.
- Echemi. (n.d.). Benzenesulfonic acid, 4-C10-13-sec-alkyl derivs. Suppliers.
- Huntsman Corporation. (n.d.).
- Smolecule. (2023, August 15). 2-((2-(Dimethylamino)ethyl)(methyl)amino)ethanol.
- Sigma-Aldrich. (n.d.). 2-{[2-(Dimethylamino)ethyl]methylamino}ethanol.
- Kant, R., et al. (2008). Methyl (2E)-2-cyano-3-(dimethylamino)prop-2-enoate. Acta Crystallographica Section E, 64(Pt 12), o2447.
- Celanese. (n.d.). Dimethylamine | DMA.
- Wikipedia. (n.d.). Dimethylethanolamine.
- PubChemLite. (n.d.). {2-[(3-aminopropyl)(methyl)amino]ethyl}dimethylamine.
- Riverland Trading. (n.d.). Sulfonic Acid Supplier.
Sources
- 1. FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04730C [pubs.rsc.org]
- 2. fishersci.co.uk [fishersci.co.uk]
- 3. DIMETHYLAMINE (DMA) - Alkyl Amines Chemicals Limited [alkylamines.com]
- 4. (3-{[2-(Dimethylamino)ethyl](methyl)amino}propyl)(methyl)amine | 1342437-21-1 | Benchchem [benchchem.com]
- 5. Cyanoamidines. II. Synthesis and pharmacological activity of N-arylalkyl-N'-cyano-3-pyridinecarboxamidines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. tcichemicals.com [tcichemicals.com]
